Cas no 896679-33-7 (N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzenesulfonamide)

• Product Name: N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzenesulfonamide
• CAS No: 896679-33-7
• MF: C₁₉H₁₅N₃O₂S₂
• MW: 381.471301317215
• CID: 6084253
• PubChem ID: 18554647
• Update Time: 2025-10-05

N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzenesulfonamide
• N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
• Benzenesulfonamide, N-(2-methyl-4-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• AKOS024597114
• SR-01000008592
• 896679-33-7
• SR-01000008592-1
• N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzenesulfonamide
• N-[2-methyl-4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• F0695-0148

• Inchi： 1S/C19H15N3O2S2/c1-13-12-14(18-21-17-8-5-11-20-19(17)25-18)9-10-16(13)22-26(23,24)15-6-3-2-4-7-15/h2-12,22H,1H3
• InChI Key： COOUYEQMYNHDJW-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NC4=CC=CN=C4S3)C=C2C)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 381.06056908g/mol
• Monoisotopic Mass: 381.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Boiling Point: 577.5±60.0 °C(Predicted)
• pka: 7.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzenesulfonamide

Comprehensive Overview of N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzenesulfonamide (CAS No. 896679-33-7)

N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzenesulfonamide (CAS No. 896679-33-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a thiazolo[5,4-b]pyridine core with a benzenesulfonamide moiety, exhibits promising properties for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural complexity and functional versatility.

The molecular formula of N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzenesulfonamide reflects its hybrid nature, integrating heterocyclic and aromatic components. This combination is particularly relevant in the context of drug discovery and medicinal chemistry, where such structures are often explored for their bioactivity. The compound's CAS No. 896679-33-7 serves as a unique identifier, ensuring precise referencing in scientific literature and commercial databases.

One of the key areas where N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzenesulfonamide shows potential is in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The thiazolo[5,4-b]pyridine scaffold, in particular, has been studied for its ability to interact with kinase active sites, making this compound a candidate for further investigation in targeted therapies.

In addition to its pharmaceutical applications, N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzenesulfonamide is also of interest in material science. The compound's aromatic and heterocyclic components contribute to its stability and electronic properties, which could be leveraged in the design of organic semiconductors or photovoltaic materials. Researchers are exploring its potential in optoelectronic devices, where such compounds can enhance performance and efficiency.

The synthesis of N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzenesulfonamide typically involves multi-step organic reactions, including cyclization and sulfonylation processes. These methods are well-documented in the literature, but ongoing research aims to optimize yields and reduce environmental impact through green chemistry approaches. The compound's CAS No. 896679-33-7 is frequently cited in patents and research papers, highlighting its commercial and academic significance.

From a market perspective, the demand for N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzenesulfonamide is driven by its potential applications in life sciences and advanced materials. Pharmaceutical companies and research institutions are actively sourcing this compound for preclinical studies, while material scientists are evaluating its utility in next-generation technologies. The compound's unique structure and properties position it as a valuable asset in both sectors.

For researchers and professionals seeking detailed information on N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzenesulfonamide, reliable sources include chemical databases, peer-reviewed journals, and specialized suppliers. The compound's CAS No. 896679-33-7 ensures accurate identification and procurement. As interest in heterocyclic compounds and sulfonamide derivatives continues to grow, this compound is likely to remain a focal point of innovation and discovery.

In summary, N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzenesulfonamide (CAS No. 896679-33-7) represents a compelling example of how molecular design can yield compounds with diverse and impactful applications. Its relevance in drug development, material science, and beyond underscores the importance of continued research and investment in this area. Whether you are a chemist, biologist, or materials engineer, understanding this compound's potential can open doors to new opportunities and breakthroughs.